Cas no 1352796-64-5 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• CAS No: 1352796-64-5
• MF: C₁₃H₁₆BNO₂S
• MW: 261.14764213562
• MDL: MFCD16996159
• CID: 2771317
• PubChem ID: 66697930
• Update Time: 2025-10-28

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole
• 1352796-64-5
• 4-Benzothiazoleboronic Acid Pinacol Ester
• EN300-254242
• F76395
• CEC79664
• Z2049763655
• SCHEMBL476865
• ZDYAYCZYNMMQMJ-UHFFFAOYSA-N
• MFCD16996159
• MB20033
• CS-0368498
• SY209510
• 827-836-6

• MDL： MFCD16996159
• Inchi： 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)9-6-5-7-10-11(9)15-8-18-10/h5-8H,1-4H3
• InChI Key： ZDYAYCZYNMMQMJ-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 261.0994801g/mol
• Monoisotopic Mass: 261.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole

4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Benzothiazole: A Comprehensive Overview

The compound 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole, with the CAS number 1352796-64-5, is a fascinating molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a benzothiazole core with a tetramethyl-dioxaborolane substituent. The benzothiazole moiety is a well-known heterocyclic structure with applications in pharmaceuticals, agrochemicals, and optoelectronic materials. The dioxaborolane group, on the other hand, introduces boron into the molecule, which can significantly influence its electronic properties and reactivity.

Recent studies have highlighted the potential of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole as a versatile building block in cross-coupling reactions. The presence of the dioxaborolane group makes this compound an excellent candidate for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules. This property has led to its application in the construction of biaryl structures and other functional materials. Researchers have demonstrated that this compound can undergo efficient coupling reactions under mild conditions, making it a valuable tool in modern organic synthesis.

The synthesis of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole typically involves a combination of nucleophilic aromatic substitution and boron-based chemistry. The benzothiazole core is often prepared via cyclization reactions involving thioamide precursors. The introduction of the dioxaborolane group requires precise control over reaction conditions to ensure selective substitution at the desired position. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound.

In terms of chemical properties, 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole exhibits interesting photophysical behavior due to its conjugated aromatic system. Studies have shown that this compound can absorb light in the visible region and emit fluorescence under certain conditions. These properties make it a potential candidate for applications in sensors and optoelectronic devices.

The integration of boron into organic molecules has been a topic of intense research due to its unique electronic properties. In the case of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole, the dioxaborolane group not only enhances reactivity but also introduces new avenues for functionalization. For instance, the boron atom can act as a Lewis acid center or participate in metal-ligand interactions. These features make this compound a promising candidate for catalysis and coordination chemistry.

Moreover, recent investigations have explored the use of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole as a precursor for constructing advanced materials such as metalloporphyrins and coordination polymers. Its ability to coordinate with transition metals has opened up new possibilities in the design of catalysts and sensors with tailored properties.

In conclusion, 4-(tetramethyl-1,3,dioxboborlan 8; 8; - 8; -yl)-benzotiazolo stands out as a multifaceted molecule with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working on organic synthesis